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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B12362595 Get Quote

An In-depth Technical Guide on 4E-Deacetylchromolaenide 4'-O-acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and experimental protocols related to 4E-Deacetylchromolaenide 4'-O-acetate, a

sesquiterpene lactone of interest in phytochemical and pharmacological research.

Core Molecular Information
4E-Deacetylchromolaenide 4'-O-acetate is a natural product with the following key identifiers:

Molecular Formula: C₂₂H₂₈O₇[1]

Molecular Weight: 404.5 g/mol [1]

CAS Number: 104736-09-6

Property Value Reference

Molecular Formula C₂₂H₂₈O₇ [1]

Molecular Weight 404.5 g/mol [1]

CAS Number 104736-09-6
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Biological Activity
Research has indicated that 4E-Deacetylchromolaenide 4'-O-acetate exhibits cytotoxic

activity against various cancer cell lines. This makes it a compound of interest for further

investigation in oncology drug discovery. The specific mechanisms of action and signaling

pathways involved are still under investigation.

Experimental Protocols
Isolation and Purification of 4E-Deacetylchromolaenide
4'-O-acetate
The following is a generalized workflow for the isolation and purification of 4E-
Deacetylchromolaenide 4'-O-acetate from plant material, based on common phytochemical

extraction techniques.
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Extraction

Fractionation

Purification

Structural Elucidation

Air-dried and Powdered Plant Material

Maceration with Organic Solvent (e.g., Dichloromethane/Methanol)

Filtration

Crude Extract

Solvent-Solvent Partitioning

Generation of Fractions (e.g., n-hexane, ethyl acetate, butanol)

Column Chromatography (Silica Gel)

Preparative HPLC

Isolated 4E-Deacetylchromolaenide 4'-O-acetate

Spectroscopic Analysis (NMR, MS)
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Caption: Workflow for the Isolation and Characterization of 4E-Deacetylchromolaenide 4'-O-
acetate.

Cytotoxicity Assay
The following protocol outlines a typical in vitro cytotoxicity assay to evaluate the efficacy of 4E-
Deacetylchromolaenide 4'-O-acetate against cancer cell lines.
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Cell Culture

Treatment

Viability Assessment

Data Analysis

Seeding of Cancer Cells in 96-well plates

Incubation (24h)

Addition of 4E-Deacetylchromolaenide 4'-O-acetate (various concentrations)

Incubation (48-72h)

Addition of MTT Reagent

Incubation (4h)

Addition of Solubilizing Agent (e.g., DMSO)

Measurement of Absorbance (e.g., at 570 nm)

Calculation of IC50 values

Click to download full resolution via product page

Caption: Experimental Workflow for a Typical MTT-based Cytotoxicity Assay.
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Signaling Pathways
Currently, there is limited publicly available information detailing the specific signaling pathways

modulated by 4E-Deacetylchromolaenide 4'-O-acetate. Further research is required to

elucidate its mechanism of action at the molecular level.

Conclusion
4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpene lactone with a molecular weight

of 404.5 g/mol and a molecular formula of C₂₂H₂₈O₇. Its demonstrated cytotoxic effects warrant

further investigation to understand its therapeutic potential and underlying mechanisms of

action. The experimental workflows provided in this guide offer a foundation for researchers to

build upon in their studies of this and similar natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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